Cas no 1227583-91-6 (5-bromo-6-chloro-pyridine-2-carbaldehyde)

• Product Name: 5-bromo-6-chloro-pyridine-2-carbaldehyde
• CAS No: 1227583-91-6
• MF: C₆H₃BrClNO
• MW: 220.451119661331
• MDL: MFCD16606501
• CID: 828281
• PubChem ID: 71721005
• Update Time: 2025-10-31

5-bromo-6-chloro-pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropicolinaldehyde
• 5-bromo-6-chloropyridine-2-carbaldehyde
• 5-bromo-6-chloro-pyridine-2-carbaldehyde
• DTXSID60856863
• DB-263497
• SY070946
• EN300-2008817
• 1227583-91-6
• MFCD16606501
• 2-Pyridinecarboxaldehyde, 5-bromo-6-chloro-
• PB39968
• SCHEMBL18188493
• AS-78840
• CS-0183182

• MDL： MFCD16606501
• Inchi： 1S/C6H3BrClNO/c7-5-2-1-4(3-10)9-6(5)8/h1-3H
• InChI Key： MUQCOACMBKSMMR-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=O)C=C1)Cl

Computed Properties

• Exact Mass: 218.90865g/mol
• Monoisotopic Mass: 218.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.800±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 276.8±40.0 ºC (760 Torr),
• Flash Point: 121.2±27.3 ºC,
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-bromo-6-chloro-pyridine-2-carbaldehyde

Introduction to 5-bromo-6-chloro-pyridine-2-carbaldehyde (CAS No: 1227583-91-6)

5-bromo-6-chloro-pyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1227583-91-6, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine derivatives family, characterized by its unique structural properties that make it a valuable building block for various chemical applications. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it particularly useful in the synthesis of more complex molecules.

The chemical structure of 5-bromo-6-chloro-pyridine-2-carbaldehyde consists of a pyridine core substituted at the 5th and 6th positions with bromine and chlorine atoms, respectively, and a formyl group at the 2nd position. This arrangement imparts distinct electronic and steric properties, enabling diverse synthetic pathways. The formyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or linkages through condensation, oxidation, or reduction reactions.

In recent years, 5-bromo-6-chloro-pyridine-2-carbaldehyde has garnered attention in the development of novel pharmaceuticals and agrochemicals. Its role as a precursor in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways relevant to human health. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of heterocyclic structures that are commonly found in medicinal agents.

One notable application of 5-bromo-6-chloro-pyridine-2-carbaldehyde is in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the structure of 5-bromo-6-chloro-pyridine-2-carbaldehyde, chemists can design molecules that selectively inhibit specific kinases, thereby disrupting abnormal cell signaling. Recent studies have demonstrated the efficacy of such inhibitors in preclinical models, highlighting the potential of this compound as a lead molecule in drug discovery.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals, making them valuable in catalysis and material design. The formyl group in 5-bromo-6-chloro-pyridine-2-carbaldehyde can coordinate with transition metals such as palladium and copper, facilitating cross-coupling reactions like Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating complex organic molecules used in polymers, dyes, and electronic materials.

From an industrial perspective, 5-bromo-6-chloro-pyridine-2-carbaldehyde is synthesized through multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient production routes, reducing waste and improving yields. Green chemistry principles have also been integrated into its synthesis, emphasizing sustainable practices such as solvent recovery and energy-efficient reaction conditions. These innovations not only enhance cost-effectiveness but also align with global efforts to minimize environmental impact.

The versatility of 5-bromo-6-chloro-pyridine-2-carbaldehyde is further underscored by its role in developing novel agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy against pests and weeds while maintaining low toxicity to non-target organisms. Researchers have leveraged the reactivity of 5-bromo-6-chloro-pyridine-2-carbaldehyde to create next-generation crop protection agents that offer improved selectivity and environmental safety.

In conclusion,5-bromo-6-chloro-pyridine-2-carbaldehyde (CAS No: 1227583-91-6) represents a cornerstone in synthetic chemistry with far-reaching implications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for chemists worldwide. As research continues to uncover new applications for this compound,5-bromo-6-chloro-pyridine-2-carbaldehyde is poised to remain at the forefront of innovation-driven chemical development.